N-methyl-4-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-methyl-4-[[3-(trifluoromethyl)phenyl]sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H11F3N2O3S2/c1-17-12(19)11-6-10(7-22-11)23(20,21)18-9-4-2-3-8(5-9)13(14,15)16/h2-7,18H,1H3,(H,17,19)
• InChI Key: LCFQTKCOXZELQT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H11F3N2O3S2
• Molecular Weight: 364.4 g/mol

Description

N-methyl-4-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H11F3N2O3S2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.01631905 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiandrogen Activity

A study explored the synthesis and structure-activity relationships of derivatives related to the compound , finding that certain members of the trifluoromethyl series exhibited partial androgen agonist activity. This indicates potential applications in treating androgen-responsive diseases (H. Tucker, J. W. Crook, G. Chesterson, 1988).

Nanofiltration Membranes

Novel sulfonated thin-film composite nanofiltration membranes were developed using a related compound, improving water flux and dye treatment capabilities. This research suggests its use in enhancing membrane-based water purification technologies (Yang Liu et al., 2012).

Organic Synthesis

The compound has been implicated in the synthesis of various organic molecules, such as the chemoselective introduction of the 9-Phenyl-9-fluorenyl protecting group into amines, acids, sulfonamides, and thiols, showcasing its versatility in organic chemistry (J. Soley, Scott D. Taylor, 2019).

Polyamide-Imides Synthesis

Research on the preparation and properties of new ortho-linked polyamide-imides bearing ether, sulfur, and trifluoromethyl linkages utilized a related compound. These materials exhibited outstanding solubility and thermal stability, making them suitable for high-performance applications (A. Shockravi et al., 2009).

Anticancer Compounds

A study synthesized novel nonproteinogenic amino acids, including derivatives of the compound, which could be potential building blocks for the development of new anticancer agents (L. Monteiro, Joanna Kołomańska, A. C. Suárez, 2010).